Cas no 1312425-07-2 (3-Amino-5-(ethoxycarbonyl)benzoic acid)

• Product Name: 3-Amino-5-(ethoxycarbonyl)benzoic acid
• CAS No: 1312425-07-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD23703013
• CID: 1085986
• PubChem ID: 66599564
• Update Time: 2025-06-09

3-Amino-5-(ethoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(ethoxycarbonyl)benzoic acid
• 3-amino-5-ethoxycarbonylbenzoic acid
• C72248
• 1312425-07-2
• CS-0163403
• AKOS022184870
• DS-3645
• 3-Amino-5-(ethoxycarbonyl)benzoicacid
• MFCD23703013
• SCHEMBL330220
• FWJOEEOPJUMDND-UHFFFAOYSA-N
• SB78654
• DB-136356

• MDL： MFCD23703013
• Inchi： 1S/C10H11NO4/c1-2-15-10(14)7-3-6(9(12)13)4-8(11)5-7/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： FWJOEEOPJUMDND-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 209.069
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 442.4±35.0 °C at 760 mmHg
• Flash Point: 221.3±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Amino-5-(ethoxycarbonyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)